In this work, an innovative approach based on the estimation of the photovoltaic generator (GPV) parameters from the Bald Eagle Search (BES) optimization algorithm, associated with a support vector machine (SVM) classification algorithm, allowed to highlight a new tool for the classification of the signatures of shading and moisture PV defects. It recognizes signatures generated by the GPV in healthy and erroneous operation using the optimized parametric vector and classifies defects using the same optimized vector. The technique emphasizes the resilience of parameter estimate in terms of error on all parameters. The classification accuracy is 93%. The residuals between the estimated curve in healthy operation with a minimum error of the order of 10-4 and the one at fault are used as an indicator of faults.

To establish an accurate model to optimize the vertical cooling process of the sinter, the inverse problem method is used to calculate the gas-solid heat transfer coefficient based on the gas outlet temperature, which is fitted into the correlation. The research indicates that the increase in the gas velocity is beneficial to the enhancement of the gas-solid heat transfer. With the gas velocity increasing from 0.8 m·s-1 to 1.6 m·s-1, the heat transfer coefficient increases by about twice. But this effect will weaken with the increase in the particle size. Besides, the reduction of the particle size is conducive to improving the convective heat transfer intensity between the gas and solid. With the particle size decreasing, this enhancement effect is progressively evident. At of 0.8 m·s-1, the increasing extent of is 1142.25 W·m-3·K-1 with the particle size decreasing from 20~25 mm to 15~20 mm, while that is 3152.65 W·m-3·K-1 with the particle size decreasing from 15~20 mm to 10~15 mm. In addition, the variation of the measured value of the Nusselt number with the Reynolds number has the same trend as predicted values obtained by other works. However, there is a considerable deviation in the value. Among them, the minimum value of the mean relative error is 26.81%. It is proved that the previous empirical correlations are no longer applicable, while the predicted value of this work is in good agreement with the measured value with the mean deviation of only 7.61%. Therefore, the modified correlation can accurately predict the gas-solid heat transfer characteristics in the sinter bed, which lays a foundation for the numerical design and optimization of the new process.

In this research work, dimple texture tubes and silicon dioxide (SiO2) nanofluid were used to analyze the performance parameters of a solar water heater. For this purpose, SiO2 was mixed with deionized (DI) water using an ultrasonic dispersion device to prepare the nanofluids (SiO2/DI-H2O). The size of the nanoparticle was in the range of 10-15 nm. Different volume concentrations of the nanoparticles in the range of 0.1% to 0.5%, in steps of 0.1%, were chosen to prepare the nanofluids to carry out the experiments. Apart from this, computational fluid dynamics (CFD) tool was used to numerically analyze the parameters affecting the performance of the solar water heater, as well as the fluid flow pattern in the dimple texture tube. During the experiment, the mass flow rate of the base fluid (water) varied in the range of 0.5 kg/min to 3.0 kg/min in steps of 0.5 kg/min. The added advantage of the dimple texture tube design led to an increase in turbulence in the flow pattern, resulting 34.2% increase in the convective heat transfer efficiency compared with the plain tube. Among all experimental modules, SiO2/DI-H2O with a mass flow rate of 2.5 kg/min and 0.3% volume concentration gives overall optimized results in absolute energy absorption, gradient temperature, and efficiency of the solar water heater. The efficiency metrics of the experimental results were compared with the simulation results, and it was in the acceptable range with an overall deviation of ±7.42%.

In the present study, a solar-assisted heat pump dryer (SAHPD) has been designed, fabricated, and tested its performance on drying tobacco leaves. The hot air generated from the solar collector and condenser unit of the heat pump was used as a source of heat in the drying chamber. In this study, we investigated the influence of three duct configurations (open, partially closed, and completely closed) on the thermal performance of SAHPD to establish the best configuration for drying tobacco leaves. The average drying temperature was found to be 66, 64, and 60°C; the coefficient of performance of the heat pump was 3.4, 3.2, and 3.0; the heat energy contribution from the solar collector was 6.6%, 5.0%, and 5.1% while for the condenser was 93.4%, 95.0%, and 94.9%, and electrical energy consumption was 2.3, 2.8, and 2.6 kWh, for the open, partially closed, and completely closed duct system, respectively. Based on these results, the open system demonstrated the best performance. According to the study’s findings, SAHPD has been shown to be an energy-efficient method of drying tobacco leaves and is environmentally friendly as opposed to the conventional use of wood fuel, which results in environmental pollution, desertification, and deforestation.

The temperature in solar cells is one of the main factors affecting their efficiency. Increasing the temperature in solar cells reduces efficiency. According to previously published and recently published studies by our team, with increasing temperature in 5-layer FTO/i-SnO2/CdS/CdTe/Cu2O solar cells, the efficiency has decreased by 8.86% per 100 K. In this research, phase change materials have been used to control the temperature in 5-layer solar cells. Our overall goal in this study is to control the temperature in FTO/i-SnO2/CdS/CdTe/Cu2O solar cells to increase their efficiency. The results obtained using simulations and numerical analysis and comparative analysis show that if one layer is used as a cooling arrangement in 5-layer FTO/i-SnO2/CdS/CdTe/Cu2O solar cells, it reduces the surface temperature of solar cells and increases efficiency.

The GaAs semiconductor is a solar energy promising material for photovoltaic applications due to its good optical and electronic properties. In this work, a homojunction GaAs solar cell with AlxGa1-xAs and GayIn1-yP solar energy materials as window and back surface field (BSF) layers, respectively, was simulated and investigated using SCAPS-1D software. The performance of the GaAs-based solar cell is evaluated for different proportions of and , which allowed us to obtain the values of 0.8 and 0.5 for and , respectively, as the best values for high performance. We then continued the optimization by taking into account some parameters of the solar cell, such as thickness, doping, and bulk defect density of the p-GaAs base, n-GaAs emitter, and Ga0.5In0.5P BSF layer. Solar cell efficiency increases with emitter thickness, but the recombination phenomenon is more pronounced than that of electron-hole pair generation in the case of a thicker base. The effect of variation in the work function of the back contact has also been studied, and the best performance is for a platinum (Pt) electrode. The optimized GaAs-based solar cell achieves a power conversion efficiency of 35.44% ( mA/cm2,  V, %) and a temperature coefficient of -0.036%/°C. These simulation results provide insight into the various ways to improve the efficiency of GaAs-based solar cells.

In this study, we demonstrated the enhancement of the output power of a hybrid energy device (HED) using a cooling patch that does not consume any external electric power. The HED consisted of a photovoltaic cell (PVC) and a thermoelectric generator (TEG); the cooling patch was attached to the TEG. When the PVC was exposed to solar irradiance, the cooling patch lowered the temperature of the PVC and increased the thermal gradient across the TEG, thereby increasing the output power. For an HED with a cooling patch at an irradiance of 1000 W/m2, the output power increased to 24.2 mW, as compared to the output power of 19.9 mW for an HED without any cooling patch.

In this study, AlOx passivation layers on the rear sides of silicon PERC solar cells are formed by thermally oxidizing 3 nm-thick aluminum films deposited in advance by an e-gun evaporator. The oxidation process is conducted in a furnace full of oxygen at 400°C for a duration of 10 minutes, followed by annealing for a duration of 3 minutes at 700°C, and then the stacking of SiNx films on the back surfaces. After that, a second annealing process is done at 400°C for a duration of 10 minutes to repair the defects resulting from the bombardment of ions on the passivation layer. With the thermal oxidation method applied, we confirmed the existence of an AlOx passivation layer with a negative charge density of  cm-2 for an annealed sample, in contrast to  cm-2 for an unannealed sample.

Despite of being rich in fossil fuels, the Middle East is currently the main energy consumer and is projected to have the highest growth in energy demand in the world. Due to its great potential in the Middle East, solar energy can play an important role in the plans of energy decision-makers in the region. According to the studies done so far, no study has been done to show the potential benefit of using home-scale solar systems in the Middle East. Therefore, in this work for the first time, the potential of solar electricity production in the capitals of Middle Eastern countries has been studied using HOMER V2.81 software. The investigations are technical, economic, energy, and environmental, and the studied solar system is connected to the national electricity grid. The results showed that in Nicosia, due to the sale of electricity to the grid, the levelized cost of electricity (LCOE) is equal to -0.759 $, which is the lowest price for produced electricity and leads to a return on investment time of 5.69 years for this system. The solar fraction for the Nicosia station is 92%, which prevents the emission of more than 8 tons of CO2 pollutants during the year. The highest value of LCOE with the amount of $0.25 is related to Sana’a, whose investment return time, solar fraction, and annual CO2 emission prevention amount are 14.1 years, 53%, and 1162 kg, respectively. Ranking analysis was done on the results of 5 outputs of the HOMER software as well as 3 other influential parameters using 4 multicriteria decision-making (MCDM) methods. TOPSIS, GRA, WSM, and AHP methods were used, and the final ranking of each station was considered the average of the 4 methods. According to the results, Cyprus and Kuwait stations were the best and worst, respectively.

Presently, photovoltaic systems are an essential part of the development of renewable energy. Due to the inherent dependence of solar energy production on climate variations, forecasting power production using weather data has a number of financial advantages, including dependable proactive power trading and operation planning. Megacity electricity generation is regarded as a current research problem in the modern features of urban administration, particularly in developing nations such as Iran. Machine learning could be used to identify renewable resources like transformational participation (TP) and photovoltaic (PV) technology; based on resident motivational strategies, the smart city concept offers a revolutionary suggestion for supplying power in a metropolitan region. The sustainable development agenda is introduced at the same time as this approach. Therefore, the article’s goals are to estimate Mashhad, Iran’s electrical power needs using machine learning technologies and to make innovative suggestions for motivating people to generate renewable energy based on the expertise of experts. The potential of solar power over the course of a year is then assessed in our research study in Mashhad, Iran, using the solar photovoltaic modelling tool. The present idea in this research uses linear regression techniques to forecast utilising artificial neural networks (ANN). The most important factor in sizing the installation of solar power producing units is the daily mean sun irradiation. The amount of power that will be produced by solar panels can be estimated using the mean sun irradiance at a particular spot. A precise prediction can also be used to determine the complexity of the system, return on investment (ROI), and system load metrics. Several regression techniques and solar irradiance-related metrics have been combined to forecast the mean sun irradiation in terms of kilowatt hours per square metre. Azimuth and zenith factors considerably enhance the performance of the model, as demonstrated by the proposed method. The results of this study demonstrate 99.9% reliability rate for ANN model prediction of the electrical power usage during the summer and winter seasons. Thus, the maximum of power requirement during the hottest and coolest periods can be managed by using the photovoltaic system’s renewable power projections.